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Compound of Interest

Compound Name: (1-Ethylpropyl)benzene

Cat. No.: B072659 Get Quote

Proper disposal of (1-Ethylpropyl)benzene, also known as 3-Phenylpentane, is critical to

ensure laboratory safety and environmental protection. As a flammable liquid, it must be

managed as hazardous waste and handled in accordance with established protocols. This

guide provides detailed procedures for its safe disposal, targeting laboratory and research

professionals.

Chemical and Physical Properties
A summary of key quantitative data for (1-Ethylpropyl)benzene is provided below for easy

reference.

Property Value Reference

CAS Number 1196-58-3 [1][2][3]

Molecular Formula C₁₁H₁₆ [1][2]

Molecular Weight 148.25 g/mol [1][2]

Appearance
Colorless to light yellow clear

liquid
[1]

Boiling Point 191 °C [1]

Specific Gravity 0.86 (20/20) [1]

Refractive Index 1.49 [1]
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Transportation for Disposal
For disposal, (1-Ethylpropyl)benzene is classified under the following transport regulations.

Regulation Identifier Class Packing Group

UN Number UN3295 3 III

DOT Name
Hydrocarbons, liquid,

n.o.s.
3 III

(Data sourced from[1][3])

Disposal Protocol
The primary protocol for (1-Ethylpropyl)benzene is to dispose of it as hazardous chemical

waste through an approved waste disposal contractor.[1][4] It must not be discharged into

sewers or drains, nor should it be allowed to evaporate in a fume hood as a method of

disposal.[5][6][7][8]

Step-by-Step Disposal Procedure
Waste Identification and Segregation:

Treat all (1-Ethylpropyl)benzene and materials contaminated with it as hazardous waste.

[5][6]

Segregate it from incompatible materials, such as strong oxidizing agents.[4]

Container Selection and Labeling:

Collect liquid waste in a suitable, tightly closed, and properly sealed container to prevent

leaks and evaporation.[4][6][9] The container must be chemically compatible with

alkylbenzenes.

As soon as waste is added, label the container with a "Hazardous Waste" tag. Clearly

identify the contents as "(1-Ethylpropyl)benzene" and list any other constituents.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b072659?utm_src=pdf-body
https://www.tcichemicals.com/OP/en/p/E0305
https://labproinc.com/products/1-ethylpropylbenzene-1ml-e0305-1ml
https://www.benchchem.com/product/b072659?utm_src=pdf-body
https://www.tcichemicals.com/OP/en/p/E0305
https://www.fishersci.com/store/msds?partNumber=AC418431000&countryCode=US&language=en
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://ehs.umich.edu/wp-content/uploads/2016/02/Benzene.docx
https://www.carlroth.com/medias/SDB-1YH8-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODg3NzV8YXBwbGljYXRpb24vcGRmfGFEaGlMMmc1Tmk4NU1UY3lNVGt6TnpjeE5UVXdMMU5FUWw4eFdVZzRYMGRDWDBWT0xuQmtaZ3wwZGE5OWU0NmI0NTI5YmZjODdhOTdjYjU5OTIzMzVjNDYxNjBjMzA5ODdkNzgwNThhZGJmOTM3MGZjYTM3OWEw
https://www.benchchem.com/product/b072659?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://www.fishersci.com/store/msds?partNumber=AC418431000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC418431000&countryCode=US&language=en
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://www.sigmaaldrich.com/HK/zh/sds/sial/296848
https://www.benchchem.com/product/b072659?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Storage in the Laboratory:

Store the waste container in a designated, well-ventilated area, such as a satellite

accumulation area or a chemical storage cabinet.[1][4][9]

The storage location should be cool and away from heat, sparks, open flames, and other

ignition sources.[1][9]

Ensure the container is stored within secondary containment to manage potential leaks.[6]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) or Office of Clinical and

Research Safety (OCRS) department to schedule a pickup for the hazardous waste.[5][7]

Do not accumulate more than 55 gallons of hazardous waste in the laboratory.[6]

Spill Management Protocol
Accidental spills must be managed immediately, and all cleanup materials must be disposed of

as hazardous waste.[5][6]

Immediate Response:

Evacuate personnel from the immediate spill area.

Remove all sources of ignition.[4][10]

Ensure the area is well-ventilated, but avoid breathing vapors.[7]

Containment and Cleanup:

For small spills, absorb the liquid with an inert absorbent material such as dry sand, earth,

silica gel, or a universal binder.[4][11][12] Do not use combustible materials like sawdust.

Use non-sparking tools and explosion-proof equipment during cleanup.[4][9]

Do not flush spills into surface water or the sanitary sewer system.[4][7][13]
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Disposal of Spill Debris:

Collect all contaminated absorbent materials and personal protective equipment (PPE)

into a suitable, sealable container.[7]

Label the container as hazardous waste, clearly identifying the contents (e.g., "Absorbent

materials with (1-Ethylpropyl)benzene").

Arrange for disposal through your institution's hazardous waste program.[7]

Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the proper disposal of (1-
Ethylpropyl)benzene in a laboratory setting.

Standard Disposal Workflow

Spill Response Protocol

Waste Generation
((1-Ethylpropyl)benzene)

Segregate & Collect in
Compatible Container

Label Container
'Hazardous Waste'

Store in Cool,
Ventilated Area

Arrange Pickup via
EHS/OCRS Program

Final Disposal at
Approved Facility

Spill Occurs

Contain & Absorb
(Inert Material)

Collect Cleanup Debris
in Sealed Container

Merge into
Waste Stream

Figure 1. Disposal workflow for (1-Ethylpropyl)benzene.
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Figure 1. Disposal workflow for (1-Ethylpropyl)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b072659?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

